Cas no 2137579-10-1 (3-(Fluorosulfonyl)-4-iodobenzoic acid)

3-(Fluorosulfonyl)-4-iodobenzoic acid is a fluorosulfonyl- and iodo-substituted benzoic acid derivative with significant utility in synthetic organic chemistry. The presence of both fluorosulfonyl and iodo functional groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and other transformations. The fluorosulfonyl group acts as a strong electron-withdrawing moiety, while the iodine substituent facilitates further functionalization via metal-catalyzed coupling processes. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecular architectures. Its high purity and stability under controlled conditions ensure reliable performance in demanding synthetic applications.

3-(Fluorosulfonyl)-4-iodobenzoic acid structure

2137579-10-1 structure

Product Name:3-(Fluorosulfonyl)-4-iodobenzoic acid

CAS No:2137579-10-1

MF:C₇H₄FIO₄S

MW:330.072136878967

CID:6028954

PubChem ID:165461291

Update Time:2025-10-28

3-(Fluorosulfonyl)-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Fluorosulfonyl)-4-iodobenzoic acid
- 2137579-10-1
- EN300-726972
- Inchi： 1S/C7H4FIO4S/c8-14(12,13)6-3-4(7(10)11)1-2-5(6)9/h1-3H,(H,10,11)
- InChI Key： BSQJCGCBBMHCEW-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=O)O)C=C1S(=O)(=O)F

Computed Properties

Exact Mass: 329.88591g/mol
Monoisotopic Mass: 329.88591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 79.8Å²

3-(Fluorosulfonyl)-4-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-726972-1.0g	3-(fluorosulfonyl)-4-iodobenzoic acid	2137579-10-1		1g	$0.0	2023-06-06

3-(Fluorosulfonyl)-4-iodobenzoic acid Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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Additional information on 3-(Fluorosulfonyl)-4-iodobenzoic acid

Comprehensive Overview of 3-(Fluorosulfonyl)-4-iodobenzoic acid (CAS No. 2137579-10-1)

3-(Fluorosulfonyl)-4-iodobenzoic acid (CAS No. 2137579-10-1) is a highly specialized aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl and iodo functional groups, serves as a versatile intermediate in the development of advanced chemical entities. Its molecular structure, which combines a benzoic acid backbone with reactive substituents, makes it particularly valuable for applications in medicinal chemistry and material science.

The growing interest in 3-(Fluorosulfonyl)-4-iodobenzoic acid can be attributed to its role in cross-coupling reactions, a topic frequently searched by chemists and researchers. Cross-coupling reactions are pivotal in constructing complex organic molecules, and this compound's iodo group acts as an excellent leaving group, facilitating such transformations. Additionally, the fluorosulfonyl moiety is increasingly explored for its potential in click chemistry and bioconjugation, areas that are currently trending in scientific literature.

From an industrial perspective, 3-(Fluorosulfonyl)-4-iodobenzoic acid is often discussed in the context of high-throughput screening and drug discovery. Researchers are keen to understand how its reactive groups can be leveraged to create novel small-molecule inhibitors or probes for biological targets. This aligns with the broader trend of optimizing structure-activity relationships (SAR) in pharmaceutical development, a hot topic in AI-driven drug design platforms.

Another area where 3-(Fluorosulfonyl)-4-iodobenzoic acid shines is in material science. Its ability to participate in polymer functionalization and surface modification has made it a subject of interest for engineers working on advanced coatings and electronic materials. The compound's fluorosulfonyl group, in particular, is known for its electron-withdrawing properties, which can enhance the performance of conductive polymers—a frequently searched topic in nanotechnology forums.

For those looking to source 3-(Fluorosulfonyl)-4-iodobenzoic acid, understanding its synthetic pathways and purity standards is critical. Common queries include its stability under various conditions and compatibility with green chemistry principles. These concerns reflect the broader shift toward sustainable and efficient synthetic methodologies, which dominate contemporary discussions in chemical manufacturing.

In summary, 3-(Fluorosulfonyl)-4-iodobenzoic acid (CAS No. 2137579-10-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity profile make it a valuable asset for researchers tackling cutting-edge challenges in these fields. As interest in tailored chemical building blocks grows, this compound is poised to remain a focal point in both academic and industrial research.